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Compound of Interest

Compound Name:
2-(1-Hydroxycyclohexyl)-2-(4-

methoxyphenyl)acetonitrile

Cat. No.: B017164 Get Quote

Essential Safety and Handling Guide for 2-(1-
Hydroxycyclohexyl)-2-(4-
methoxyphenyl)acetonitrile
For laboratory professionals engaged in drug development and scientific research, the safe

handling of chemical compounds is of paramount importance. This guide provides critical

safety and logistical information for managing 2-(1-Hydroxycyclohexyl)-2-(4-
methoxyphenyl)acetonitrile, ensuring a secure laboratory environment through detailed

operational and disposal protocols.

Chemical Identifier:

CAS Number: 93413-76-4[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on GHS classifications, 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile is

considered hazardous.[2] It is harmful if swallowed, in contact with skin, or inhaled, and it can

cause significant skin and eye irritation.[2] Therefore, a stringent PPE protocol is mandatory.
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PPE Category Recommendation Rationale

Hand Protection

Nitrile gloves are

recommended for handling.[3]

For extended contact or

handling larger quantities,

consider double-gloving or

using more robust gloves like

neoprene.

Protects against dermal

absorption and skin irritation.

Nitrile gloves provide good

chemical resistance.

Eye Protection

Chemical safety goggles are

required at all times. A face

shield should be worn over

goggles when there is a risk of

splashing.

Prevents eye contact with the

chemical, which can cause

serious irritation.[2]

Skin and Body Protection

A fully buttoned laboratory coat

is mandatory. For procedures

with a higher risk of splashes,

a chemically resistant apron

should be worn over the lab

coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood

to prevent inhalation of vapors

or dust.

Minimizes the risk of inhaling

the compound, which is

classified as harmful upon

inhalation.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 2-(1-Hydroxycyclohexyl)-2-(4-
methoxyphenyl)acetonitrile.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are easily accessible.[3]
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Line the work area within the fume hood with absorbent bench paper.

Use secondary containment, such as a tray, for all containers with the compound.

Handling and Experimental Work:

Don all required PPE before handling the chemical.

Handle the compound exclusively within the chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.[4]

If heating is necessary, use a controlled heating source like a heating mantle. Avoid open

flames.

Post-Handling:

Thoroughly decontaminate all equipment and the work surface after use.

Wash hands and any exposed skin thoroughly with soap and water after handling, even if

gloves were worn.[5]

Spill Management Protocol
Small Spills (within a fume hood):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material into a clearly labeled, sealable hazardous waste

container.

Clean the spill area with soap and water.

Large Spills:

Immediately evacuate the area.
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Alert your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the affected area.

Disposal Plan
All materials contaminated with 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
must be treated as hazardous waste.

Waste Classification: This compound and any contaminated materials (e.g., gloves,

absorbent pads, glassware) are to be disposed of as hazardous chemical waste.

Collection:

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers that

are chemically compatible.

Do not mix this waste with other waste streams unless specifically instructed by your EHS

department.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, such as strong acids and oxidizing agents.[6][7]

Workflow for Safe Handling and Disposal
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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